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Compound of Interest

Compound Name: 1-(2-Propoxyethoxy)butane

CAS No.: 18854-58-5

Cat. No.: B14719165

Get Quote

Introduction & Chemical Rationale
In industrial surface preparation, formulation science, and laboratory maintenance, "propyl butyl

ether solvents" primarily refer to the propylene glycol n-butyl ether family—specifically

Propylene Glycol n-Butyl Ether (PnB) and Dipropylene Glycol n-Butyl Ether (DPnB). While

isomers like tert-butyl propyl ether exist primarily as fuel additives or specialized research

solvents[1], PnB and DPnB are the foundational workhorses for advanced cleaning and

degreasing applications[2].

The efficacy of these solvents stems from their highly amphiphilic molecular structure. The

ether linkage and hydroxyl groups provide hydrophilicity (allowing hydrogen bonding with

aqueous systems), while the linear butyl chain provides lipophilicity (facilitating van der Waals

interactions with non-polar soils, oils, and greases)[3]. This dual nature allows them to act as

exceptional coupling agents, stabilizing immiscible phases (like water and heavy grease) into

clear, stable microemulsions[4]. Furthermore, their low vapor pressures and favorable

environmental profiles make them critical components in low-VOC (Volatile Organic

Compound) formulations[5].
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Physicochemical Properties
Understanding the physical properties of PnB and DPnB is critical for selecting the appropriate

solvent for specific thermal and evaporative conditions. DPnB is typically chosen for high-

temperature or slow-drying applications, whereas PnB is preferred when a slightly faster

evaporation rate is required without sacrificing flash point safety[5].

Table 1: Comparative Physicochemical Properties of PnB and DPnB

Property
Propylene Glycol n-Butyl
Ether (PnB)

Dipropylene Glycol n-Butyl
Ether (DPnB)

CAS Number 5131-66-8[6] 29911-28-2

Molecular Weight 132.20 g/mol [6] 190.28 g/mol [2]

Boiling Point 171 °C[6] 222 - 232 °C[2]

Vapor Pressure (25°C) 1.1 - 1.4 mmHg[6] < 0.1 mmHg[5]

Flash Point (Closed Cup) 68.9 °C (156 °F) 111 °C (231 °F)[2]

Water Solubility (20°C) 5.5 - 6.0 wt%[6] ~4.5 wt%[4]

Evaporation Rate (BuAc=1) 0.09 < 0.01 (Slow / VOC Exempt)[5]

Mechanisms of Action in Degreasing
The degreasing mechanism of propyl butyl ethers relies on three sequential physical

phenomena: Surface Tension Reduction, Partitioning, and Phase Coupling. By lowering the

surface tension of aqueous solutions, these solvents allow the cleaning fluid to penetrate

microscopic surface geometries. Once in contact with the lipid/grease layer, the hydrophobic

butyl tail partitions into the soil, swelling it and reducing its viscosity[4]. Finally, the hydrophilic

ether backbone couples the solubilized grease into the bulk aqueous phase, preventing

redeposition.
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Workflow of substrate degreasing via propyl butyl ether amphiphilic coupling.

Experimental Protocols
Protocol A: Heavy-Duty Ultrasonic Immersion
Degreasing of Machined Parts
This protocol outlines the use of DPnB in an aqueous ultrasonic bath for removing heavy

machining oils and synthetic greases from metal or ceramic components. DPnB is selected
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over PnB here due to its higher flash point (111 °C) and lower vapor pressure, which prevents

hazardous VOC accumulation when the bath is heated[2].

Materials:

Dipropylene Glycol n-Butyl Ether (DPnB)

Non-ionic surfactant (e.g., Ethoxylated alcohol)

Deionized (DI) Water

Ultrasonic cleaner with temperature control

Step-by-Step Methodology:

Bath Preparation: In a secondary vessel, combine 85% DI water with 5% non-ionic

surfactant. Stir at 300 RPM until fully dissolved.

Solvent Integration: Slowly add 10% DPnB to the vortex of the stirring aqueous mixture.

Causality: Slow addition prevents localized micelle saturation, ensuring the DPnB acts as a

coupling agent to form a clear, isotropic microemulsion rather than a biphasic mixture[4].

Thermal Equilibration: Transfer the solution to the ultrasonic bath and heat to 45 °C.

Causality: Heating to 45 °C significantly lowers the viscosity of heavy greases, enhancing

solvent penetration, while remaining safely below the 111 °C flash point of DPnB[2].

Sonication: Submerge the contaminated parts and sonicate for 10–15 minutes at 40 kHz.

Causality: Acoustic cavitation creates micro-implosions that physically displace the soil,

exposing fresh grease layers to the solubilizing action of the DPnB.

Rinsing: Remove parts and immediately rinse with ambient DI water. The coupled grease-

solvent micelles will disperse rapidly into the rinse water without leaving a lipophilic film.

Drying: Dry parts using forced filtered air or a vacuum oven.

Protocol B: Formulation of a Low-VOC Hard Surface
Cleaner
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This protocol details the formulation of a ready-to-use (RTU) hard surface cleaner using PnB.

PnB is ideal for this application because it evaporates cleanly without leaving a residue, and its

moderate evaporation rate provides sufficient "dwell time" for the user to wipe away tough

stains.
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Formulation pathway of a stable microemulsion degreaser using PnB/DPnB.

Step-by-Step Methodology:

Aqueous Base: Add 92.5% DI water to a mixing vessel equipped with an overhead impeller.

Chelating Agent (Optional): Add 0.5% Tetrasodium EDTA and mix until transparent.

Causality: Chelates hard water ions (Ca2+, Mg2+) that could otherwise interfere with

surfactant efficacy.

Surfactant Addition: Add 2.0% of a low-foaming alkyl polyglucoside (APG) or ethoxylated

alcohol. Mix at 200 RPM for 5 minutes.

Solvent Coupling: Gradually add 5.0% PnB into the mixture. Causality: PnB acts as a co-

solvent. It bridges the gap between the hydrophilic water phase and the hydrophobic tails of

the surfactant, dramatically increasing the formulation's capacity to dissolve non-polar soils

like motor oil, cosmetics, or soap scum.
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Validation: Allow the formulation to rest for 24 hours. A successful formulation will remain

optically clear and single-phase. If cloudiness occurs, the formulation has crossed the cloud

point, and the surfactant-to-solvent ratio must be adjusted.

Safety, Toxicology, and Environmental Profile
Propyl butyl ethers are favored in modern drug development facilities and industrial settings

due to their relatively benign toxicological profiles compared to halogenated solvents or

aromatic hydrocarbons. They are readily biodegradable and are unlikely to bioaccumulate in

environmental food chains.

Occupational exposure is primarily managed through adequate ventilation, as the low vapor

pressure of DPnB (<0.1 mmHg) inherently limits inhalation risks at room temperature[5][7].

However, PnB and DPnB are mild skin and eye irritants; therefore, standard PPE (nitrile gloves,

splash goggles) must be utilized during handling and formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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